N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-acetylbenzenesulfonamide

• IUPAC Name: 3-acetyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C16H17N5O3S/c1-12(22)14-5-2-6-15(8-14)25(23,24)20-7-3-4-13-9-17-16-18-11-19-21(16)10-13/h2,5-6,8-11,20H,3-4,7H2,1H3
• InChI Key: UBIPKPIUBBHLAS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)NCCCC2=CN3C(=NC=N3)N=C2
• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol
• CAS No.: 1904129-23-2

Description

The compound “N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-acetylbenzenesulfonamide” belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines (TPs), which are non-naturally occurring small molecules. These compounds have been of interest due to their significant biological activities in various domains such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer.

Synthesis Analysis

While specific synthesis details for this compound are not available, the synthesis of [1,2,4]triazolo[1,5-a]pyrimidines typically involves molecular hybridization strategies. A series of these compounds can be designed and synthesized, and their antiproliferative activities can be tested against various human cancer cell lines.

Scientific Research Applications

Antitumor Activities

Compounds related to N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-acetylbenzenesulfonamide have demonstrated promising antitumor activities. For instance, derivatives of pyrido[2,3-d]pyrimidine and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidine showed significant growth inhibitory activity against prostate and lung cancer cell lines. The antitumor mechanism of these compounds involves cell cycle arrest and the induction of apoptosis through a caspase-3 dependent pathway (Fares et al., 2014).

Herbicidal Activities

The compound and its related derivatives also exhibit herbicidal activities. A study described the synthesis of triazolopyrimidinesulfonamide derivatives and their evaluation as herbicides, demonstrating that these compounds can be effective against a range of species (Ren et al., 2000).

Antiasthma Agents

Moreover, some derivatives of the compound have been identified as potential antiasthma agents. The synthesis of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, which act as mediator release inhibitors, highlights their potential in treating asthma and related respiratory conditions (Medwid et al., 1990).

Antibacterial and Antifungal Activities

Research into ethyl 2-(4-vinylbenzyl)-2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-(4-vinylphenyl)propanoate has revealed its antibacterial activity against Gram-positive and Gram-negative bacterial strains, indicating its potential as an antibacterial agent (Lahmidi et al., 2019).